4-Cyano-2'-methoxybenzophenone
Cat. No. B166909
CAS RN:
131117-90-3
M. Wt: 237.25 g/mol
InChI Key: JIHWLNLWBPKWMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
4-Cyano-2’-methoxybenzophenone is a chemical compound with the molecular formula C15H11NO2 . It has a molecular weight of 237.26 . The compound is a yellow solid .
Molecular Structure Analysis
The IUPAC name for 4-Cyano-2’-methoxybenzophenone is 4-(2-methoxybenzoyl)benzonitrile . The InChI code for this compound is 1S/C15H11NO2/c1-18-14-5-3-2-4-13(14)15(17)12-8-6-11(10-16)7-9-12/h2-9H,1H3 .Physical And Chemical Properties Analysis
4-Cyano-2’-methoxybenzophenone is a yellow solid . The compound has a molecular weight of 237.26 . The IUPAC name for this compound is 4-(2-methoxybenzoyl)benzonitrile . The InChI code for this compound is 1S/C15H11NO2/c1-18-14-5-3-2-4-13(14)15(17)12-8-6-11(10-16)7-9-12/h2-9H,1H3 .Scientific Research Applications
Use in Chemical Synthesis
- Field : Organic Chemistry
- Application : “4-Cyano-2’-methoxybenzophenone” is used in the synthesis of various organic compounds .
- Method : The specific methods of application or experimental procedures can vary widely depending on the specific synthesis being performed. Typically, it might involve reactions with various substituted aryl or heteryl amines .
- Results : The outcomes of these syntheses are new organic compounds, the properties and uses of which can vary widely .
Use in the Preparation of Biologically Active Compounds
- Field : Biochemistry
- Application : “4-Cyano-2’-methoxybenzophenone” can be used in the preparation of biologically active novel heterocyclic moieties .
- Method : The preparation involves cyanoacetylation of amines, which is a reaction where the carbonyl and the cyano functions of these compounds react with common bidentate reagents to form a variety of heterocyclic compounds .
- Results : The results of these preparations are biologically active compounds, which can have diverse biological activities .
Use in Lasing Applications
- Field : Physics
- Application : “4-Cyano-2’-methoxybenzophenone” has been synthesized for use in lasing applications .
- Method : The specific methods of application or experimental procedures for this use are not detailed in the source .
- Results : The outcomes of these applications are not detailed in the source .
Use in [4 + 2] Annulation Reactions
- Field : Organic Chemistry
- Application : “4-Cyano-2’-methoxybenzophenone” can be used in [4 + 2] annulation reactions to create multi-functionalized benzenes .
- Method : The reaction involves the use of α-cyano-β-methylenones and α,β-unsaturated aldehydes . The specific methods of application or experimental procedures can vary widely depending on the specific synthesis being performed.
- Results : The outcomes of these reactions are multi-functionalized benzenes, which are structural units ubiquitous in pharmaceuticals, natural products, and advanced functional materials .
Use in the Synthesis of Thiophene/Phenylene Co-oligomer (TPCO) Species
- Field : Organic Chemistry
- Application : “4-Cyano-2’-methoxybenzophenone” can be used in the synthesis of thiophene/phenylene co-oligomer (TPCO) species .
- Method : The specific methods of application or experimental procedures are not detailed in the source .
- Results : The outcomes of these syntheses are new TPCO species, which are synthesized for lasing applications .
properties
IUPAC Name |
4-(2-methoxybenzoyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO2/c1-18-14-5-3-2-4-13(14)15(17)12-8-6-11(10-16)7-9-12/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIHWLNLWBPKWMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50577333 |
Source
|
| Record name | 4-(2-Methoxybenzoyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50577333 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyano-2'-methoxybenzophenone | |
CAS RN |
131117-90-3 |
Source
|
| Record name | 4-(2-Methoxybenzoyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50577333 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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